Cas no 821807-60-7 (1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]-)
821807-60-7 structure
Product Name:1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]-
CAS No:821807-60-7
MF:C15H8BrF3N2O
MW:369.136033058167
CID:696111
PubChem ID:71419635
Update Time:2025-04-19
1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]-
- 2-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
- DTXSID10838871
- 821807-60-7
- 2-(4-Bromophenyl)-5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazole
- SARBXLKFSDWWMO-UHFFFAOYSA-N
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- Inchi: 1S/C15H8BrF3N2O/c16-12-7-3-10(4-8-12)14-21-20-13(22-14)9-1-5-11(6-2-9)15(17,18)19/h1-8H
- InChI Key: SARBXLKFSDWWMO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NN=C(C2C=CC(C(F)(F)F)=CC=2)O1
Computed Properties
- Exact Mass: 367.97721g/mol
- Monoisotopic Mass: 367.97721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 38.9Ų
1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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